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Compound of Interest

Compound Name: NB-360

{ Get Quote

Cat. No.: B8759615

For Research Use Only. Not for human or veterinary use.

Introduction

NB-360 is a potent, cell-permeable, and orally bioavailable inhibitor of 3-site amyloid precursor
protein cleaving enzyme 1 (BACE1). BACEL1 is the rate-limiting enzyme in the amyloidogenic
pathway, which leads to the production of amyloid-f3 (AB) peptides. The accumulation of A3
plagues in the brain is a pathological hallmark of Alzheimer's disease. As a BACEL inhibitor,
NB-360 serves as a critical tool for researchers studying the progression of Alzheimer's
disease and developing potential therapeutic interventions. These application notes provide
detailed information on the solubility and formulation of NB-360 for in vitro and in vivo research
applications.

Chemical Properties

Property Value

N-(3-((3R,6R)-5-amino-3,6-dimethyl-6-
(trifluoromethyl)-3,6-dihydro-2H-1,4-oxazin-3-
yl)-4-fluorophenyl)-5-cyano-3-

Chemical Name

methylpicolinamide

Molecular Formula C21H19F4N502
Molecular Weight 449.41 g/mol
CAS Number 1262857-73-7 (free base)
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Solubility Data

The solubility of NB-360 is a critical factor for its use in experimental settings. Based on
available data and general characteristics of similar small molecules, the following information
has been compiled. Researchers are advised to perform their own solubility tests for specific
experimental conditions.

Solvent Concentration Comments

A stock solution of 10 mM in
Dimethyl Sulfoxide (DMSO) =10 mM DMSO is commercially
available.

Expected to have limited

Ethanol Data not available -
solubility.
Water Data not available Expected to be poorly soluble.
Solubility is expected to be
) very low. The use of co-
Aqueous Buffers (e.g., PBS) Data not available

solvents or detergents is likely

required.

BACE1 Signaling Pathway in Amyloid-f8§ Production

BACE1 initiates the amyloidogenic pathway by cleaving the Amyloid Precursor Protein (APP).
The following diagram illustrates this critical signaling cascade.
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BACE1-mediated amyloidogenic pathway.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a concentrated stock solution of NB-360, which can
be used for further dilutions in in vitro assays.

Materials:

NB-360 (free base)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sterile microcentrifuge tubes or vials

Procedure:
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o Calculate the required amount of NB-360 for the desired volume of 10 mM stock solution
(Molecular Weight = 449.41 g/mol ). For 1 mL of 10 mM solution, 4.49 mg of NB-360 is
required.

o Weigh the calculated amount of NB-360 and place it in a sterile vial.
e Add the appropriate volume of anhydrous DMSO to the vial.

o Vortex the solution until the NB-360 is completely dissolved. Gentle warming (37°C) may be
applied if necessary to aid dissolution.

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

 Store the stock solution at -20°C for long-term storage.

Protocol 2: General Protocol for Oral Formulation for In
Vivo Rodent Studies

NB-360 is known to be orally bioavailable. As it is poorly soluble in aqueous solutions, a
suspension or solution with the aid of co-solvents and/or surfactants is required for oral
administration (gavage). The following is a general protocol that may require optimization
depending on the specific experimental requirements.

Materials:

» NB-360 (free base)

e Dimethyl Sulfoxide (DMSO)

o Polyethylene glycol 300 (PEG300)
o Tween-80 (Polysorbate 80)
 Sterile saline (0.9% NaCl) or water
o \Vortex mixer

e Sonicator (optional)
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Vehicle Composition Example: A commonly used vehicle for poorly soluble compounds for oral
gavage in mice consists of:

5-10% DMSO

40% PEG300

5% Tween-80

45-50% Saline or Water

Procedure:

o Workflow Visualization:
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¢ Preparation Steps:

1. Calculate the total volume of formulation required based on the number of animals and the
dosage volume (typically 5-10 mL/kg for mice).

2. Calculate the total mass of NB-360 needed for the desired final concentration in the
formulation.
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3. In a sterile tube, dissolve the weighed NB-360 in the required volume of DMSO. Vortex
until fully dissolved.

4. Add the required volume of PEG300 to the DMSO solution and vortex thoroughly.
5. Add the required volume of Tween-80 and vortex until the solution is homogeneous.

6. Slowly add the saline or water to the mixture while continuously vortexing to bring the
formulation to the final volume.

7. If a fine suspension is formed, sonicate the mixture for 5-10 minutes to ensure uniform
particle size.

8. The formulation should be prepared fresh before each use. If storage is necessary, it
should be stored at 4°C and protected from light, and re-vortexed/sonicated before
administration.

Important Considerations:

e The final concentration of DMSO should be kept as low as possible, ideally below 10%, to
minimize potential toxicity in animals.

e The stability of the formulation should be assessed if it is not used immediately.

o A vehicle-only control group should always be included in in vivo experiments.

Concluding Remarks

NB-360 is a valuable research tool for investigating the role of BACEL in Alzheimer's disease
pathology. Proper handling, solubilization, and formulation are essential for obtaining reliable
and reproducible experimental results. The protocols and data presented in these application
notes are intended to serve as a guide for researchers. It is highly recommended that individual
laboratories optimize these protocols for their specific experimental needs and animal models.

 To cite this document: BenchChem. [Application Notes and Protocols for NB-360].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8759615#nb-360-solubility-and-formulation]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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